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The table below summarizes the three primary "iQ" software packages identified, helping you distinguish

their core applications:

Software Name Primary Function Key Application Areas

Qualtrics Text iQ
[1] [2]

Advanced Text Analysis Customer Experience (CX), Employee Experience

(EX), Market Research

Sphinx iQ3 [3] Comprehensive Survey

Platform

Survey programming, data collection, statistical

analysis, text analysis

Andor iQ3 [4] Multi-Dimension Image

Acquisition

Scientific imaging and spectroscopy, live cell

biology

For analyzing open-ended text responses from surveys or research data, Qualtrics Text iQ and the text

analysis features within Sphinx iQ3 are the most directly relevant options [3] [1] [2].

Protocol for Text Analysis with Qualtrics Text iQ

For researchers using Qualtrics Text iQ, the process involves setup, topic modeling, and analysis.

Workflow Diagram
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The following diagram illustrates the core workflow for a text analysis project:

Start Text Analysis Project

Upload Text Data

Develop Topic Model

Analyze and Interpret

Report and Visualize

Click to download full resolution via product page

Phase 1: Survey Design and Data Collection

Proper data collection is foundational. Adhering to best practices at this stage ensures higher quality data for

analysis [1]:

Question Design: Use the "essay" question variation for long responses and "single line" for short
answers.

Avoid Bias: Do not use "force response" on text entry questions, as this can lead to non-meaningful
answers like "N/A".

Question Focus: Ask only one question per text entry to avoid confusion and simplify analysis.
Prevent Fatigue: Limit the number of text entry questions in a survey to reduce respondent dropout.

Phase 2: Developing a Topic Model
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Creating a model to categorize comments into topics is an iterative process. The table below outlines three

complementary approaches [1]:

Approach Description When to Use

Top-Down Create topics based on pre-existing

hypotheses or industry-standard starter packs.

When you have clear expectations

about the themes that will appear.

Bottom-
Up

Read through a sample of responses first to

identify emergent trends, then build topics to
match.

When exploring new areas without

strong prior assumptions.

Automatic Use Qualtrics' AI to analyze responses and
recommend topics and structures.

To speed up the initial model creation
or to validate manually created topics.

After creating initial topics, you can refine the model by creating new topics for untagged comments or

adjusting queries to capture missed relevant comments [1].

Phase 3: Analysis, Visualization, and Insight Generation

Once your topic model is stable, you can use various widgets and filters to gain insights [1]:

Bubble Chart Widget: Visualize all topics, where bubble size indicates the volume of comments and
color indicates average sentiment.

Filtering: Click on a topic bubble to filter the entire dashboard, allowing you to see metrics like NPS
for a specific issue.

Trend Analysis: Use line charts to track how the volume or sentiment of a topic changes over time.
Drill-Down: Read individual comments within a filtered topic to understand the context behind the

quantitative data.

Best Practices for Text Analysis Projects

Beyond specific software, these general practices can improve any text analysis project [5]:

Define Goals First: Clearly identify the goals of your analysis before collecting data. This determines

the method, the amount of data needed, and the sampling plan.
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Plan Your Data Sampling: It is often more effective to use a representative sample of your data than

to attempt analyzing an entire massive dataset. Consider:
Random Sampling: Randomly selecting a subset of documents from the entire dataset.

Stratified Sampling: Dividing the dataset into distinct groups (e.g., by customer type or region)
and then randomly sampling from each group.

Understand Saturation: In text analysis, adding more data eventually stops providing new insights.
Start with a mid-sized dataset and expand only if necessary.

Specialized Software for Other Research Domains

The other "iQ" software packages cater to different scientific fields [3] [4] [6]:

Sphinx iQ3 is a full-spectrum survey solution that also includes text analysis capabilities, allowing for
thematic analysis and automatic coding of comments using AI [3].

Andor iQ3 is designed for multi-dimensional image acquisition in microscopy, featuring a workflow-
oriented interface for complex imaging protocols in fields like cell biology [4].

For researchers in fields like cancer biology, constructing and analyzing signal transduction
pathways is a key task. This often involves using specialized systems biology tools and databases

(e.g., KEGG, Reactome, STRING) to generate networks from high-throughput "omics" data [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Text iQ Best Practices [qualtrics.com]

2. Text iQ Functionality [qualtrics.com]

3. Advanced survey software: iQ3 [lesphinx.es]

4. Andor launches iQ3 Multi-Dimension Image Acquisition ... [selectscience.net]

5. Analyzing Text Data: Text Analysis Methods - Research Guides [libguides.gwu.edu]

6. Databases and tools for constructing signal transduction ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.lesphinx.es/software-encuestas-iq?lang=en
https://www.selectscience.net/article/andor-launches-iq3-multi-dimension-image-acquisition-software
https://pmc.ncbi.nlm.nih.gov/articles/PMC5319659/
https://www.lesphinx.es/software-encuestas-iq?lang=en
https://www.selectscience.net/article/andor-launches-iq3-multi-dimension-image-acquisition-software
https://pmc.ncbi.nlm.nih.gov/articles/PMC5319659/
https://www.smolecule.com/products/s1944062?utm_src=pdf-custom-synthesis
https://www.qualtrics.com/support/survey-platform/data-and-analysis-module/text-iq/text-iq-best-practices/
https://www.qualtrics.com/support/survey-platform/data-and-analysis-module/text-iq/text-iq-functionality/
https://www.lesphinx.es/software-encuestas-iq?lang=en
https://www.selectscience.net/article/andor-launches-iq3-multi-dimension-image-acquisition-software
https://libguides.gwu.edu/textanalysis/methods
https://pmc.ncbi.nlm.nih.gov/articles/PMC5319659/
https://www.smolecule.com/products/s1944062?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [An Overview of "iQ" Software for Research]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1944062#iq-3-text-analysis-

software]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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